Cas no 2228197-37-1 (1-(2-bromopropyl)-2,3-dichlorobenzene)

• Product Name: 1-(2-bromopropyl)-2,3-dichlorobenzene
• CAS No: 2228197-37-1
• MF: C₉H₉BrCl₂
• MW: 267.977760076523
• CID: 5902304
• PubChem ID: 165792025
• Update Time: 2025-05-20

1-(2-bromopropyl)-2,3-dichlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromopropyl)-2,3-dichlorobenzene
• EN300-1922968
• 2228197-37-1

• Inchi： 1S/C9H9BrCl2/c1-6(10)5-7-3-2-4-8(11)9(7)12/h2-4,6H,5H2,1H3
• InChI Key： IOEBLKNTSCYWMD-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CC=C(C=1Cl)Cl

Computed Properties

• Exact Mass: 265.92647g/mol
• Monoisotopic Mass: 265.92647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Additional information on 1-(2-bromopropyl)-2,3-dichlorobenzene

1-(2-Bromopropyl)-2,3-Dichlorobenzene: A Comprehensive Overview

The compound 1-(2-bromopropyl)-2,3-dichlorobenzene (CAS No. 2228197-37-1) is a highly specialized organic chemical that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a brominated propyl group attached to a dichlorobenzene ring. The dichlorobenzene moiety serves as a rigid aromatic platform, while the bromopropyl group introduces versatility in terms of reactivity and functionalization potential.

Recent studies have highlighted the importance of 1-(2-bromopropyl)-2,3-dichlorobenzene in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing polymers with tailored electronic properties. For instance, the bromine atom in the propyl chain can be readily substituted with other functional groups, enabling the creation of materials with enhanced conductivity or mechanical strength. This adaptability makes it a valuable building block in polymer chemistry.

In the realm of pharmacology, 1-(2-bromopropyl)-2,3-dichlorobenzene has been investigated for its potential as a drug delivery agent. Its structure allows for the attachment of bioactive molecules, making it a promising candidate for targeted drug delivery systems. Furthermore, the compound's stability under physiological conditions has been validated in several in vitro studies, underscoring its suitability for biomedical applications.

The synthesis of 1-(2-bromopropyl)-2,3-dichlorobenzene typically involves a multi-step process that begins with the bromination of propylene followed by nucleophilic aromatic substitution. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound. For example, the use of palladium catalysts has enabled more efficient coupling reactions, reducing production costs and environmental impact.

From an environmental perspective, understanding the fate and transport of 1-(2-bromopropyl)-2,3-dichlorobenzene in natural systems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a key role in its breakdown. However, further research is needed to assess its long-term effects on aquatic ecosystems and to develop strategies for mitigating any potential risks.

In conclusion, 1-(2-bromopropyl)-2,3-dichlorobenzene (CAS No. 2228197-37-1) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an even greater role in advancing scientific and technological frontiers.